(E)-N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C15H14N4OS2/c20-14(5-4-13-3-1-10-21-13)16-8-6-12-11-22-15(18-12)19-9-2-7-17-19/h1-5,7,9-11H,6,8H2,(H,16,20)/b5-4+
• InChI Key: LLQJPCAGKVJLFN-SNAWJCMRSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC(=CS2)CCNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1=CN(N=C1)C2=NC(=CS2)CCNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C15H14N4OS2
• Molecular Weight: 330.4 g/mol
• CAS No.: 1428381-85-4

Description

(E)-N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-3-(thiophen-2-yl)acrylamide (abbreviated as PTTP) is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its mechanism of action and biochemical and physiological effects have been extensively investigated.

Scientific Research Applications

Synthesis and Structural Analysis

Synthetic methodologies for compounds structurally related to "(E)-N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-3-(thiophen-2-yl)acrylamide" have been developed, showcasing their potential in creating novel organic molecules. For instance, Kariuki et al. (2022) detailed the synthesis of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, achieved through the condensation of specific precursors under basic conditions, with the structure confirmed via NMR spectroscopy and X-ray diffraction Kariuki, B. F. Abdel-Wahab, H. Mohamed, G. El‐Hiti, 2022.

Heterocyclic Compound Synthesis

The versatility of acrylamide derivatives in synthesizing heterocyclic compounds has been demonstrated through various chemical reactions. For example, Hassaneen and Shawali (2013) utilized an enamino ester for the synthesis of various pyrazole derivatives, which were then used to create functionalized bis-pyrazolyl ketones, further illustrating the reactivity and utility of these compounds in producing complex heterocycles Hassaneen, A. S. Shawali, 2013.

Chemical Reactions and Mechanistic Studies

Investigations into the chemical reactivity of related compounds have led to insights into reaction mechanisms. For instance, Ledenyova et al. (2018) studied the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, revealing an ANRORC rearrangement mechanism confirmed by X-ray analysis, highlighting the complex chemical behaviors these molecules can exhibit Ledenyova, I. V. Ledenyova, A. V. Falaleev, K. Shikhaliev, E. A. Ryzhkova, F. Zubkov, 2018.

Material Science and Optoelectronics

In material science, donor-acceptor substituted thiophene dyes have been explored for their nonlinear optical limiting properties, demonstrating potential applications in photonic and optoelectronic devices. Anandan et al. (2018) designed and synthesized thiophene dyes exhibiting significant nonlinear absorption, which could be leveraged in optical limiting applications, showcasing the utility of such compounds in developing technologies for protecting optical sensors and stabilizing light sources Anandan, S., Manoharan, S., Narendran, N., Girisun, T., Asiri, A., 2018.